Cas no 1352540-56-7 (1,2-Dimethyl-6-pyrrolidin-1-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl)

• Product Name: 1,2-Dimethyl-6-pyrrolidin-1-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl
• CAS No: 1352540-56-7
• MF: C₁₆H₂₅N₃
• MW: 259.389803647995
• CID: 5169213
• Update Time: 2025-10-28

1,2-Dimethyl-6-pyrrolidin-1-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethyl-6-pyrrolidin-1-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl

• Inchi： 1S/C16H25N3/c1-13-14(15-7-3-4-10-18(15)2)8-9-16(17-13)19-11-5-6-12-19/h8-9,15H,3-7,10-12H2,1-2H3
• InChI Key： MKAFEOKQMIHKFL-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCCC2)=CC=C1C1CCCCN1C

Additional information on 1,2-Dimethyl-6-pyrrolidin-1-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl

1,2-Dimethyl-6-pyrrolidin-1-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl: A Comprehensive Overview

The compound with CAS No. 1352540-56-7, commonly referred to as 1,2-Dimethyl-6-pyrrolidin-1-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique bicyclic structure and functional groups that impart versatile chemical properties. Recent studies have highlighted its potential applications in drug delivery systems and advanced materials development.

Structural Analysis

The molecular structure of 1,2-Dimethyl-6-pyrrolidin-1-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl consists of a fused bicyclic system with two pyridine rings. The presence of methyl groups at positions 1 and 2 and a pyrrolidine substituent at position 6 introduces steric and electronic effects that influence its reactivity and stability. This structure is particularly interesting due to its ability to form hydrogen bonds and participate in π–π interactions.

Chemical Properties

Recent research has focused on the synthesis and characterization of this compound. Its synthesis involves a multi-step process that includes Friedel-Crafts alkylation and subsequent cyclization reactions. The compound exhibits good thermal stability and moderate solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical reactions and applications.

Applications in Materials Science

In the realm of materials science, 1,2-Dimethyl-6-pyrrolidin-1-yl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl has shown promise as a precursor for the development of advanced polymers and hybrid materials. Its ability to form coordination complexes with transition metals has led to its use in catalytic systems for olefin polymerization. Furthermore, its electronic properties make it a candidate for use in organic electronics.

Synthesis Methods

The synthesis of this compound involves a series of carefully controlled reactions to ensure high yield and purity. One common method involves the reaction of pyrrolidine derivatives with appropriately substituted aromatic compounds under acidic conditions. This method has been optimized to minimize side reactions and improve product quality.

Future Directions

Recent studies have explored the potential of 1,2-Dimethyl-6-pyrrolidin-1-yl-1,,hexahydro-[2,bipyridinyl in drug delivery systems. Its ability to encapsulate hydrophobic drugs within its molecular structure makes it an attractive candidate for targeted drug delivery applications. Additionally, ongoing research is focused on enhancing its biocompatibility for medical applications.

Conclusion

In summary,CAS No. 1352540 - 56 -7, or 1,,hexahydro-[ ,bipyridinyl, is a versatile compound with significant potential in various fields due to its unique chemical properties and structural features. As research continues to uncover new applications and optimize synthesis methods,this compound is poised to play an increasingly important role in both academic research and industrial applications.